Cas no 548773-18-8 (4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid)

4,6-Dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid is a pyrimidine derivative with a methylsulfanyl substituent at the 2-position and a carboxylic acid functional group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. Its structural features, including the electron-withdrawing carboxylic acid group and the methylsulfanyl moiety, enhance reactivity in nucleophilic and electrophilic substitution reactions. The dimethyl substitution on the pyrimidine ring contributes to steric and electronic modulation, making it useful for tailored molecular design. High purity and consistent quality ensure reliable performance in research and industrial applications.

4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid structure

548773-18-8 structure

Product Name:4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid

CAS No:548773-18-8

MF:C₈H₁₀N₂O₂S

MW:198.242200374603

CID:4032633

PubChem ID:21076215

Update Time:2025-06-07

4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Pyrimidinecarboxylic acid, 4,6-dimethyl-2-(methylthio)-
- 4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
- 548773-18-8
- DTXSID101204698
- 4,6-Dimethyl-2-(methylthio)-5-pyrimidinecarboxylic acid
- SCHEMBL3282837
- Inchi： 1S/C8H10N2O2S/c1-4-6(7(11)12)5(2)10-8(9-4)13-3/h1-3H3,(H,11,12)
- InChI Key： NXCJJXAQMREDQM-UHFFFAOYSA-N
- SMILES： S(C)C1=NC(C)=C(C(=O)O)C(C)=N1

Computed Properties

Exact Mass: 198.04629874Da
Monoisotopic Mass: 198.04629874Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 88.4Å²

4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-39786470-1.0g	4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid	548773-18-8	95%	1.0g	$0.0	2023-01-06
Enamine	BBV-39786470-1g	4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid	548773-18-8	95%	1g	$657.0	2023-10-28
Enamine	BBV-39786470-2.5g	4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid	548773-18-8	95%	2.5g	$1360.0	2023-10-28
Enamine	BBV-39786470-5g	4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid	548773-18-8	95%	5g	$1723.0	2023-10-28
Enamine	BBV-39786470-10g	4,6-dimethyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid	548773-18-8	95%	10g	$2166.0	2023-10-28